Cas no 1540981-04-1 (2,3,5-Trimethylhexan-1-amine)

2,3,5-Trimethylhexan-1-amine structure
2,3,5-Trimethylhexan-1-amine structure
Product name:2,3,5-Trimethylhexan-1-amine
CAS No:1540981-04-1
MF:C9H21N
MW:143.26974272728
CID:6158440
PubChem ID:81013705

2,3,5-Trimethylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL21074821
    • 1540981-04-1
    • 2,3,5-trimethylhexan-1-amine
    • SCHEMBL22268897
    • EN300-4323414
    • AKOS019582816
    • 2,3,5-Trimethylhexan-1-amine
    • Inchi: 1S/C9H21N/c1-7(2)5-8(3)9(4)6-10/h7-9H,5-6,10H2,1-4H3
    • InChI Key: VKSBEHRZHAKGFW-UHFFFAOYSA-N
    • SMILES: NCC(C)C(C)CC(C)C

Computed Properties

  • Exact Mass: 143.167399674g/mol
  • Monoisotopic Mass: 143.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

2,3,5-Trimethylhexan-1-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4323414-1.0g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
1.0g
$842.0 2025-03-15
Enamine
EN300-4323414-2.5g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
2.5g
$1650.0 2025-03-15
Enamine
EN300-4323414-0.1g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
0.1g
$741.0 2025-03-15
Enamine
EN300-4323414-0.5g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
0.5g
$809.0 2025-03-15
Enamine
EN300-4323414-0.05g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
0.05g
$707.0 2025-03-15
Enamine
EN300-4323414-5.0g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
5.0g
$2443.0 2025-03-15
Enamine
EN300-4323414-10.0g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
10.0g
$3622.0 2025-03-15
Enamine
EN300-4323414-0.25g
2,3,5-trimethylhexan-1-amine
1540981-04-1 95.0%
0.25g
$774.0 2025-03-15

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